Cas no 2942-07-6 (5-nitro-1,3-benzothiazole)

5-nitro-1,3-benzothiazole Properties

Names and Identifiers

• 5-Nitrobenzothiazole
• 5-Nitro-1,3-benzothiazole
• 5-nitrobenzo[d]isothiazole
• 5-Nitrobenzo[d]thiazole
• 5-Nitro-benzothiazole
• 5-Nitro-benzothiazol
• 5-Nitro-benzthiazol
• benzothiazole,5-nitro
• F9995-0185
• NSC-507466
• 1,3-Benzothiazole, 5-Nitro
• DTXSID40325441
• SCHEMBL1011755
• AS-5527
• DS-0412
• NSC507466
• benzothiazole, 5-nitro-
• AKOS006220663
• A819905
• CS-W008286
• EN300-42152
• 2942-07-6
• InChI=1/C7H4N2O2S/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-4
• 5-Nitro-1,3-benzothiazole #
• SY104420
• SB36423
• MFCD00085891
• FT-0649760
• AM20050426
• 5-nitro-1,3-benzothiazole;Benzothiazole, 5-nitro- (6CI,7CI,8CI,9CI);
• DB-029184
• +Expand

• MDL： MFCD00085891
• InChIKey： AEUQLELVLDMMKB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H4N2O2S/c10-9(11)5-1-2-7-6(3-5)8-4-12-7/h1-4H
• SMILES： O=[N+](C1=CC=C(SC=N2)C2=C1)[O-]

Computed Properties

• Exact Mass: 179.99900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 179.99934855g/mol
• Heavy Atom Count: 12
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 87Ų

Experimental Properties

• LogP: 2.72770
• PSA: 86.95000
• Boiling Point: 333.7°C at 760 mmHg
• Melting Point: 163-164 ºC
• Solubility: Slightly soluble (14 g/l) (25 º C),
• Density: 1.525±0.06 g/cm3 (20 ºC 760 Torr),

5-nitro-1,3-benzothiazole Security Information

• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C
• Signal Word：Warning
• HazardClass：IRRITANT

5-nitro-1,3-benzothiazole Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%